Cas no 89508-51-0 (Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-)
89508-51-0 structure
Product Name:Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-
CAS No:89508-51-0
MF:C9H5Cl2N3O
MW:242.061499357224
CID:598309
PubChem ID:20165533
Update Time:2025-04-19
Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-
- 4,6-dichloro-2-(1-oxidopyridin-1-ium-3-yl)pyrimidine
- SCHEMBL10751654
- 4,6-Dichloro-2-(1-oxo-1lambda~5~-pyridin-3-yl)pyrimidine
- DTXSID20603234
- 89508-51-0
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- Inchi: 1S/C9H5Cl2N3O/c10-7-4-8(11)13-9(12-7)6-2-1-3-14(15)5-6/h1-5H
- InChI Key: OGRKYUSADBXJLE-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(C2=CC=C[N+](=C2)[O-])=N1)Cl
Computed Properties
- Exact Mass: 240.9809672g/mol
- Monoisotopic Mass: 240.9809672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51.2Ų
Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
89508-51-0 (Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-) Related Products
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